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Compound of Interest

Compound Name: FC131 TFA

Cat. No.: B8087381 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of chemical compounds is paramount. This document provides crucial safety and

logistical information for FC131 TFA, a CXCR4 antagonist, with a focus on personal protective

equipment (PPE), operational plans, and disposal protocols. The trifluoroacetic acid (TFA)

component of this compound is a strong, corrosive acid requiring stringent safety measures.

Personal Protective Equipment (PPE)
The following table summarizes the necessary personal protective equipment for handling

FC131 TFA, primarily based on the hazards associated with Trifluoroacetic Acid (TFA).
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PPE Category Specification Volume Consideration

Hand Protection
Chemical-resistant gloves are

mandatory.

For low volumes, nitrile gloves

are recommended. For high

volumes (>500 mL), heavy-

duty gloves such as butyl

rubber or Viton are required.

Double gloving is also

recommended.[1]

Eye Protection

ANSI-approved, properly fitting

chemical splash goggles are

required.

A face shield may be

necessary for high-volume

applications (>500 mL).[2] Soft

contact lenses should be

avoided as they can absorb

and concentrate irritants.[3]

Body Protection

A lab coat, long pants, and

closed-toed shoes must be

worn.

For high-volume applications,

a chemical-resistant apron

may be required.[2] Trousers

or overalls should be worn

outside of boots to prevent

spills from entering footwear.

[3]

Respiratory Protection

Work with FC131 TFA should

always be conducted in a

properly functioning chemical

fume hood.[1][2]

If use outside of a fume hood

is unavoidable, a full-face

respirator may be necessary,

and a respiratory protection

analysis should be conducted.

[2] A self-contained breathing

apparatus is recommended for

emergency situations.[4]

Experimental Protocols: Handling and Storage
Handling:
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Engineering Controls: Always handle FC131 TFA inside a certified chemical fume hood to

minimize inhalation exposure.[1][2]

Personal Hygiene: Avoid all personal contact, including inhalation.[3] Do not eat, drink, or

smoke in handling areas. Wash hands thoroughly before breaks and immediately after

handling the product.[2]

Dilution: When diluting, always add the acid to water, never the other way around, to avoid a

violent reaction.[3]

Avoid Incompatibilities: Keep away from strong bases, metals, alkalis, and oxidizing agents.

[4]

Storage:

Container: Keep the container tightly closed in a dry, well-ventilated place.[2] Store in the

original container, avoiding metal containers.[2]

Conditions: Protect from moisture. Containers should be stored upright to prevent leakage.

[2]

Spill and Disposal Plan
Spill Response:

Minor Spills:

Evacuate the immediate area.

Wear appropriate PPE, including respiratory protection.

Contain the spill using inert materials like sand, earth, or vermiculite.[3]

Collect the absorbed material into a suitable, labeled container for disposal.[3]

Clean the spill area thoroughly.

Major Spills:
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Evacuate the laboratory and alert emergency responders immediately.[3]

Prevent the spill from entering drains or water courses.[3]

Waste Disposal:

Chemical Waste: Dispose of FC131 TFA as hazardous waste in a designated, labeled

container.[1] It should not be mixed with incompatible wastes like oxidizing agents, bases, or

acids.[1]

Disposal Methods: Options for disposal of fluorinated compounds include incineration in a

specialized facility equipped with scrubbers to remove acidic combustion products or

disposal in a permitted hazardous waste landfill.[5][6] Always follow local, state, and federal

regulations for hazardous waste disposal.

Workflow for Safe Handling of FC131 TFA
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Caption: Workflow for the safe handling and disposal of FC131 TFA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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